2-Methoxy-N-(prop-2-ynyl)acetamide
Overview
Description
“2-Methoxy-N-(prop-2-ynyl)acetamide” is a chemical compound with the empirical formula C6H9NO2 . It has a molecular weight of 127.14 .
Molecular Structure Analysis
The molecular structure of “2-Methoxy-N-(prop-2-ynyl)acetamide” can be represented by the SMILES string COCC(NCC#C)=O . This indicates that the molecule consists of a methoxy group (OCH3), a prop-2-ynyl group (C#CC), and an acetamide group (CH3C(=O)NH).Scientific Research Applications
Carcinogenicity Studies
- Carcinogenicity of Derivatives : Research on o-methoxy derivatives of N-2-fluorenylacetamide, including compounds structurally related to 2-Methoxy-N-(prop-2-ynyl)acetamide, has shown their varying degrees of carcinogenicity in rats. These studies are significant in understanding the carcinogenic potential of methoxy acetamides in biological systems (Gutmann, Galitski, & Foley, 1968).
Synthetic Applications
- Reagents for N-Alkylacetamide Synthesis : p-Methoxybenzyl N-acetylcarbamate potassium salts, closely related to 2-Methoxy-N-(prop-2-ynyl)acetamide, have been identified as versatile reagents for synthesizing N-alkylacetamides, demonstrating the utility of methoxy acetamides in pharmaceutical and natural product synthesis (Sakai, Takenaka, Koike, Hira, & Mori, 2022).
Structural Analysis
- Crystal Structure Studies : The crystal structure of compounds like mandipropamid, containing a prop-2-ynyl acetamide group, provides insights into the molecular geometry and intermolecular interactions of similar compounds, aiding in the understanding of their physical and chemical properties (Park, Kim, Kang, & Kim, 2015).
Pharmaceutical Research
- Pharmaceutical Applications : Research on derivatives like lacosamide, which share functional groups with 2-Methoxy-N-(prop-2-ynyl)acetamide, has led to the development of novel agents targeting specific receptors, highlighting the potential of such compounds in pharmaceutical research (Park et al., 2009).
Herbicide Research
- Herbicide Metabolism Studies : The metabolism of chloroacetamide herbicides, structurally related to 2-Methoxy-N-(prop-2-ynyl)acetamide, in human and rat liver microsomes provides insights into the biochemical pathways and potential risks associated with these compounds (Coleman, Linderman, Hodgson, & Rose, 2000).
Safety and Hazards
The safety data for “2-Methoxy-N-(prop-2-ynyl)acetamide” indicates that it has a GHS07 signal word “Warning” and it is classified as Acute Tox. 4 Oral . Precautionary statements include P301 + P312 + P330, which suggest that if swallowed, call a poison center or doctor if you feel unwell, and rinse mouth .
properties
IUPAC Name |
2-methoxy-N-prop-2-ynylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c1-3-4-7-6(8)5-9-2/h1H,4-5H2,2H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVNVOFTXOJVMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCC#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30460057 |
Source
|
| Record name | 2-METHOXY-N-(PROP-2-YNYL)ACETAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-N-(prop-2-ynyl)acetamide | |
CAS RN |
537705-07-0 |
Source
|
| Record name | 2-Methoxy-N-2-propyn-1-ylacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=537705-07-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-METHOXY-N-(PROP-2-YNYL)ACETAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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